Cas no 103054-57-5 (Carbamic acid, 3-pyrrolidinyl-, butyl ester)

• Product Name: Carbamic acid, 3-pyrrolidinyl-, butyl ester
• CAS No: 103054-57-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 1135454
• Update Time: 2024-07-27

Carbamic acid, 3-pyrrolidinyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 3-pyrrolidinyl-, butyl ester
• Carbamic acid, N-3-pyrrolidinyl-, butyl ester

• Inchi： 1S/C9H18N2O2/c1-2-3-6-13-9(12)11-8-4-5-10-7-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： VIDCACUSGJDPTQ-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)NC1CCNC1

Computed Properties

• Exact Mass: 186.136828g/mol
• Monoisotopic Mass: 186.136828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.25g/mol
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų